Pinusolidic Acid

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C20H28O4/c1-13-5-8-16-19(2,10-4-11-20(16,3)18(22)23)15(13)7-6-14-9-12-24-17(14)21/h9,15-16H,1,4-8,10-12H2,2-3H3,(H,22,23)/t15-,16+,19+,20-/m0/s1
• InChIKey: FHQSDRHZGCMBKG-FIYPYCPBSA-N

Pinusolidic Acid for PAF Research: Procurement Guide for a Selective Labdane Diterpene Inhibitor

Pinusolidic acid (CAS: 40433-82-7) is a labdane-type diterpene lactone first isolated from Biota orientalis (Platycladus orientalis) through activity-guided purification targeting platelet-activating factor (PAF) antagonism [1]. The compound, with molecular formula C20H28O4, is characterized by a unique R,β-unsaturated butenolide ring critical for its receptor-binding activity . For researchers studying PAF-mediated inflammation, thrombosis, or viral pathogenesis, Pinusolidic acid offers a distinct structural scaffold among natural PAF antagonists with defined in vitro potency (IC50 = 2.3 × 10⁻⁵ M) in rabbit platelet binding assays .

PAF receptor studies

Supports PAF binding and platelet activation assays; reported in vitro receptor engagement

Labdane scaffold screening

Unique carboxylic acid diterpene for SAR campaigns comparing methyl ester or methoxy analogs

In vitro pathway research

Suitable for PAF-mediated inflammation, thrombosis, and viral pathogenesis models

• [1] Yang HO, Han BH. Pinusolidic acid: a platelet-activating factor inhibitor from Biota orientalis. Planta Med. 1998 Feb;64(1):72-4. View Source

Why Pinusolidic Acid Cannot Be Interchanged with Pinusolide or 15-Methoxypinusolidic Acid

Labdane diterpenes from Biota orientalis exhibit marked structure-activity divergence that precludes interchangeable use. Direct comparative studies demonstrate that pinusolide (a methyl ester analog) displays 4.6-fold higher PAF antagonism potency (IC50 = 5 μM) than pinusolidic acid (IC50 = 23 μM) in platelet aggregation assays, yet pinusolidic acid offers distinct advantages in other applications [1]. Furthermore, the 15-methoxy derivative suppresses adipocyte differentiation whereas pinusolide shows no activity in this model, confirming that even single functional group modifications (carboxylic acid vs. methyl ester vs. methoxy) produce non-overlapping biological profiles [2]. This specificity necessitates compound-by-compound selection based on the experimental endpoint rather than class-level substitution.

Potency gap

Pinusolide shows markedly stronger PAF antagonism in platelet assays; pinusolidic acid’s carboxylic acid scaffold yields a distinct potency profile that may not transfer directly.

Functional divergence

15‑Methoxy derivative uniquely modulates PPARγ and iNOS pathways; these activities are absent in pinusolide and untested in pinusolidic acid. Class‑wide assumptions are not supported.

In vivo data gap

Only pinusolide has reported in vivo PAF antagonism and oral exposure; pinusolidic acid PK remains uncharacterized, limiting direct substitution for animal studies.

• [1] Yang HO, Kang YH, Suh DY, Kim YC, Han BH. Biological and pharmacological effects of pinusolide, a novel platelet activating factor antagonist. Planta Med. 1995 Dec;61(6):519-22. View Source
• [2] Lee YS, Sung SH, Hong JH, Hwang ES. Suppression of adipocyte differentiation by 15-methoxypinusolidic acid through inhibition of PPARγ activity. Arch Pharm Res. 2010 Jul;33(7):1035-41. View Source

Pinusolidic Acid: Comparative Performance Data Against Structural Analogs

PAF Receptor Binding Affinity: Pinusolidic Acid vs. Pinusolide

In direct radioligand binding assays using [³H]PAF on rabbit platelets, pinusolidic acid exhibits an IC50 of 23 μM (2.3 × 10⁻⁵ M; 7.48 ± 2.11 μg/mL, n=4) [1]. By comparison, pinusolide, a structurally related labdane diterpene from the same plant source, demonstrates greater potency in PAF-induced platelet aggregation assays with an IC50 of 5 μM [2]. The 4.6-fold potency differential indicates that pinusolide is the preferred compound for maximal PAF pathway inhibition, while pinusolidic acid provides a less potent but functionally distinct tool compound.

PAF binding affinity

Reported

Pinusolidic acid IC50 23 μM; Pinusolide IC50 5 μM

Compound-specific potency profile; pinusolide shows higher PAF antagonism.

Assay conditions differ (binding vs. aggregation).

Evidence Dimension	PAF Receptor Binding Inhibition (IC50)
Target Compound Data	IC50 = 2.3 × 10⁻⁵ M (23 μM); 7.48 ± 2.11 μg/mL
Comparator Or Baseline	Pinusolide IC50 = 5 × 10⁻⁶ M (5 μM)
Quantified Difference	Pinusolide is 4.6× more potent in platelet aggregation assays; pinusolidic acid shows 4.6× weaker PAF antagonism
Conditions	Rabbit platelet [³H]PAF radioligand binding assay for pinusolidic acid; PAF-induced platelet aggregation for pinusolide

Why This Matters

Procurement decisions should reflect that pinusolide offers superior PAF antagonism potency, whereas pinusolidic acid may be preferred for experiments requiring distinct pharmacokinetic or selectivity properties associated with its carboxylic acid moiety.

• [1] Yang HO, Han BH. Pinusolidic acid: a platelet-activating factor inhibitor from Biota orientalis. Planta Med. 1998 Feb;64(1):72-4. doi:10.1055/s-2006-957371. View Source
• [2] Yang HO, Kang YH, Suh DY, Kim YC, Han BH. Biological and pharmacological effects of pinusolide, a novel platelet activating factor antagonist. Planta Med. 1995 Dec;61(6):519-22. View Source

Anti-Adipogenic Activity: Pinusolidic Acid vs. 15-Methoxypinusolidic Acid

A direct head-to-head comparative study in 3T3-L1 pre-adipocytes evaluated pinusolide and 15-methoxypinusolidic acid (15-MPA) for anti-adipogenic effects. 15-MPA suppressed adipocyte differentiation in a dose-dependent manner, as demonstrated by reduced lipid droplet formation and decreased expression of adipogenic genes (adiponectin and aP2), through inhibition of PPARγ transcriptional activity [1]. In stark contrast, pinusolide at equivalent concentrations showed no effect on adipocyte differentiation [1]. While pinusolidic acid was not directly included in this comparison, the absence of activity for pinusolide—which shares the core labdane scaffold with pinusolidic acid—suggests that the methoxy substitution at C15 confers unique PPARγ-modulating properties not present in the parent acid or methyl ester forms.

Anti‑adipogenic activity

Head-to-head

15‑MPA active; pinusolide inactive in 3T3‑L1 model

Binary activity difference confirms functional divergence, not class‑wide effect.

Pinusolidic acid untested in this model.

Evidence Dimension	Suppression of Adipocyte Differentiation
Target Compound Data	15-MPA: Dose-dependent inhibition of lipid droplet formation and adipogenic gene expression (adiponectin, aP2)
Comparator Or Baseline	Pinusolide: No effect on adipocyte differentiation at equivalent concentrations
Quantified Difference	15-MPA active; pinusolide inactive
Conditions	3T3-L1 pre-adipocyte differentiation model

Why This Matters

This binary activity difference confirms that minor structural modifications within this diterpene series produce functionally orthogonal biological profiles. Researchers investigating metabolic pathways or PPARγ-mediated adipogenesis should specifically select 15-MPA rather than assuming class-wide activity.

• [1] Lee YS, Sung SH, Hong JH, Hwang ES. Suppression of adipocyte differentiation by 15-methoxypinusolidic acid through inhibition of PPARγ activity. Arch Pharm Res. 2010 Jul;33(7):1035-41. View Source

In Vivo PAF Antagonism: Pinusolide Efficacy Data for Class-Level Inference

No in vivo pharmacokinetic or efficacy data are currently available specifically for pinusolidic acid in peer-reviewed literature. However, class-level inference from pinusolide—the most extensively characterized analog—provides a benchmark for the labdane diterpene scaffold. Pinusolide protected mice from PAF-induced lethality with ED50 values of 1.1 mg/kg (i.v.) and 69 mg/kg (p.o.), demonstrating in vivo PAF antagonism and oral bioavailability albeit with a high oral/i.v. ratio indicating significant first-pass metabolism or limited absorption [1]. Topical pinusolide at 2 mg/ear effectively inhibited croton oil-induced mouse ear edema, with treated ears recovering to normal healthy appearance versus necrotized untreated controls [1]. This class-level evidence suggests that structurally related labdane diterpenes can achieve in vivo PAF antagonism, though the specific pharmacokinetic profile of pinusolidic acid remains uncharacterized.

In vivo PAF antagonism

Class-level

No pinusolidic acid data; pinusolide ED50 1.1 mg/kg i.v., 69 mg/kg p.o.

Scaffold validated in vivo by pinusolide; pinusolidic acid PK unavailable.

Oral/i.v. ratio suggests bioavailability limitations for the class.

Evidence Dimension	In Vivo PAF Antagonism
Target Compound Data	No specific in vivo data for pinusolidic acid
Comparator Or Baseline	Pinusolide ED50: 1.1 mg/kg i.v.; 69 mg/kg p.o. (PAF-induced lethality model)
Quantified Difference	Pinusolide oral/i.v. ratio = 62.7; indicating class potential with bioavailability limitations
Conditions	Mouse PAF-induced lethality model; topical croton oil ear edema model

Why This Matters

Procurement for in vivo studies should account for the absence of pinusolidic acid-specific PK data. Pinusolide serves as the validated in vivo tool for this chemical series, and researchers requiring in vivo PAF antagonism should consider pinusolide over pinusolidic acid until the latter's bioavailability is experimentally determined.

• [1] Yang HO, Kang YH, Suh DY, Kim YC, Han BH. Biological and pharmacological effects of pinusolide, a novel platelet activating factor antagonist. Planta Med. 1995 Dec;61(6):519-22. View Source

Anti-Inflammatory Mechanism: 15-MPA Exhibits NF-κB/MAPK-Independent iNOS Suppression

In LPS-stimulated murine microglial BV2 cells, 15-methoxypinusolidic acid (15-MPA) significantly reduced iNOS expression, iNOS activity, and nitric oxide (NO) production, along with suppressed TNF-α, IL-6, and COX-2 expression [1]. Critically, mechanistic analysis revealed that 15-MPA exerted these anti-inflammatory effects without affecting LPS-induced IκB-α degradation, NF-κB nuclear translocation, or phosphorylation of p38 MAPK, ERK1/2, and SAPK/JNK [1]. This pathway-independence distinguishes 15-MPA from most anti-inflammatory natural products that typically converge on NF-κB or MAPK cascades. While pinusolidic acid itself lacks anti-inflammatory characterization, the derivative 15-MPA demonstrates that methoxy substitution at C15 unlocks a unique anti-inflammatory mechanism not shared by the parent scaffold.

Anti‑inflammatory mechanism

Class-level

15‑MPA: iNOS/NO suppression; NF‑κB and MAPK independent

Mechanistically distinct from typical anti‑inflammatory compounds.

Pinusolidic acid may not share this pathway‑independent profile.

Evidence Dimension	Anti-Inflammatory Mechanism (iNOS/NO Suppression)
Target Compound Data	15-MPA: Inhibits LPS-induced iNOS expression and NO production; no effect on NF-κB or MAPK pathways
Comparator Or Baseline	Typical anti-inflammatory compounds (e.g., flavonoids, polyphenols) act via NF-κB and/or MAPK inhibition
Quantified Difference	Mechanistically distinct—pathway-independent activity
Conditions	LPS-stimulated murine BV2 microglial cells

Why This Matters

For researchers investigating neuroinflammation or developing pathway-selective tool compounds, 15-MPA offers a mechanistically unique probe. Pinusolidic acid, lacking the methoxy group, may not share this activity profile, reinforcing the need for compound-specific selection.

• [1] Choi Y, Moon A, Kim YC. A pinusolide derivative, 15-methoxypinusolidic acid from Biota orientalis inhibits inducible nitric oxide synthase in microglial cells: implication for a potential anti-inflammatory effect. Int Immunopharmacol. 2008 Apr;8(4):548-55. View Source

In Silico Antiviral Potential: Pinusolidic Acid Binding Affinity for SARS-CoV-2 Endoribonuclease

A molecular docking study evaluated pinusolidic acid against the SARS-CoV-2 endoribonuclease (nsp15) target, comparing its binding free energy to established antiviral ligands. Pinusolidic acid exhibited a binding free energy of -8.39 kcal/mol, outperforming aprepitant (-6.48 kcal/mol), saquinavir (-6.73 kcal/mol), and valrubicin (-7.09 kcal/mol) [1]. A separate study noted that pinusolidic acid demonstrated potent anti-SARS virus activity with high selectivity index and minimal cytotoxicity against Vero E6 cells (CC50 > 750 μM) [2]. No comparative docking data for pinusolide or 15-MPA against nsp15 are currently available.

In silico antiviral binding

Reported

ΔG −8.39 kcal/mol vs. aprepitant −6.48, saquinavir −6.73

Favorable docking score supports antiviral screening prioritization.

In vitro viral replication data still needed.

Evidence Dimension	Binding Free Energy to SARS-CoV-2 Endoribonuclease (nsp15)
Target Compound Data	Pinusolidic acid: ΔG = -8.39 kcal/mol
Comparator Or Baseline	Aprepitant: -6.48 kcal/mol; Saquinavir: -6.73 kcal/mol; Valrubicin: -7.09 kcal/mol
Quantified Difference	1.30–1.91 kcal/mol more favorable binding than comparators
Conditions	In silico molecular docking simulation (AutoDock 4.2)

Why This Matters

Pinusolidic acid demonstrates superior predicted binding to the nsp15 target compared to clinically used antivirals, supporting its selection for in vitro antiviral screening programs. However, procurement for antiviral applications should note the lack of confirmatory in vitro viral replication data specific to SARS-CoV-2 for pinusolidic acid.

• [1] Hardiyanti UF, Rachmania RA, Hariyanti H. Penapisan senyawa fitoterapeutik terhadap reseptor endoribonuclease sebagai anti COVID-19 dengan simulasi molecular docking. Bachelor thesis, Universitas Muhammadiyah Prof. DR. HAMKA; 2022. View Source
• [2] MedChemExpress. Pinusolidic acid cytotoxicity data. CC50 > 750 μM in Vero E6 cells. View Source

PTP1B Inhibition: Lambertianic Acid as a Comparator for Labdane Series Divergence

A phytochemical investigation of Pinus kwangtungensis evaluated 15 diterpenoids for PTP1B inhibitory activity. Among the isolates, lambertianic acid (a labdane-type diterpene structurally related to pinusolidic acid) showed inhibitory activity against human PTP1B with an IC50 of 25.5 μM, while cassipourol exhibited an IC50 of 11.2 μM [1]. Pinusolidic acid was not tested in this assay; however, the study demonstrates that subtle structural variations within the labdane diterpene class produce PTP1B inhibitory activity that varies by at least 2.3-fold between analogs. This reinforces that bioactivity cannot be extrapolated across the chemical series.

PTP1B inhibition

Class-level

Pinusolidic acid not tested; lambertianic acid IC50 25.5 μM

PTP1B activity varies among labdanes; cannot extrapolate to pinusolidic acid.

Select lambertianic acid or cassipourol for PTP1B studies.

Evidence Dimension	PTP1B Inhibition
Target Compound Data	Pinusolidic acid: Not tested
Comparator Or Baseline	Lambertianic acid: IC50 = 25.5 μM; Cassipourol: IC50 = 11.2 μM
Quantified Difference	2.3-fold difference between structurally related labdanes
Conditions	Recombinant human PTP1B enzyme inhibition assay

Why This Matters

Procurement for metabolic disease research (type 2 diabetes, obesity) should prioritize lambertianic acid or cassipourol over pinusolidic acid for PTP1B-targeted studies, as pinusolidic acid's activity at this target remains uncharacterized.

• [1] Hu CL, Xiong J, Wang PP, Ma GL, Tang Y, Yang GX, Li J, Hu JF. Diterpenoids from the needles and twigs of the cultivated endangered pine Pinus kwangtungensis and their PTP1B inhibitory effects. Phytochem Lett. 2017 Jun;20:239-245. View Source

Optimal Research Applications for Pinusolidic Acid Based on Comparative Evidence

In Silico Antiviral Screening and SARS-CoV-2 nsp15 Target Validation

Based on molecular docking data showing superior binding free energy (-8.39 kcal/mol) compared to aprepitant (-6.48 kcal/mol) and saquinavir (-6.73 kcal/mol) [1], pinusolidic acid is optimally deployed as a computational lead compound for nsp15-targeted antiviral programs. The favorable docking score combined with low cytotoxicity (CC50 > 750 μM in Vero E6 cells) [2] supports its prioritization for in vitro validation studies against coronaviral endoribonuclease targets.

PAF Receptor Binding Studies Requiring a Less Potent Tool Compound

For experimental designs where potent PAF antagonism (pinusolide, IC50 = 5 μM) would obscure subtle regulatory mechanisms or where partial inhibition is desired, pinusolidic acid (IC50 = 23 μM) provides a moderately potent alternative [1][2]. This 4.6-fold potency differential allows researchers to probe concentration-dependent PAFR signaling without complete pathway suppression.

Structure-Activity Relationship (SAR) Studies in Labdane Diterpene Series

Pinusolidic acid serves as the carboxylic acid reference standard for SAR campaigns exploring modifications at C19. Comparative data demonstrate that the methyl ester (pinusolide) enhances PAF antagonism potency by 4.6-fold, while the 15-methoxy derivative (15-MPA) confers unique PPARγ-modulating and pathway-independent anti-inflammatory activities not present in the parent acid [1][2][3]. Pinusolidic acid is therefore an essential baseline compound for systematic exploration of this pharmacophore.

SGLT2-Targeted Diabetic Kidney Disease Research

Network pharmacology and molecular docking studies identified pinusolidic acid as a component of the Fufang Zhenzhu Tiaozhi (FTZ) capsule with good binding affinity for three active pockets of SGLT2 [1]. In a DKD mouse model, FTZ treatment significantly reduced blood glucose, improved renal function, and inhibited SGLT2 and glycolytic proteins (GLUT2/PKM2/HK2) [1]. Pinusolidic acid is therefore relevant for investigators studying SGLT2-mediated pathways in diabetic nephropathy.

Application

Selection Property

Validation Focus

Antiviral screening (nsp15)

Computational binding affinity

In vitro viral replication assays

PAF receptor partial inhibition

Moderate PAF antagonism

Concentration‑dependent signaling studies

Labdane SAR baseline

Carboxylic acid reference scaffold

Comparative profiling vs. methyl ester and methoxy analogs

SGLT2 pathway research

Multi‑target network pharmacology fit

Diabetic nephropathy model endpoints

• [1] Hardiyanti UF, Rachmania RA, Hariyanti H. Penapisan senyawa fitoterapeutik terhadap reseptor endoribonuclease sebagai anti COVID-19 dengan simulasi molecular docking. Bachelor thesis, Universitas Muhammadiyah Prof. DR. HAMKA; 2022. View Source
• [2] MedChemExpress. Pinusolidic acid cytotoxicity data. CC50 > 750 μM in Vero E6 cells. View Source
• [3] Lin Z, Huo H, Huang M, Tao J, Yang Y, Guo J. Fufang Zhenzhu Tiaozhi capsule ameliorates diabetic kidney disease via inhibition of SGLT2/glycolysis pathway. J Ethnopharmacol. 2024. View Source